Cas no 868982-92-7 (N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 868982-92-7
• MF: C₂₃H₂₉N₃O₅S
• MW: 459.558464765549
• CID: 5762876
• PubChem ID: 18561440
• Update Time: 2025-05-19

N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-N'-[[3-(2,4,6-trimethylphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• 868982-92-7
• F1843-0194
• N'-(2-phenylethyl)-N-{[3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
• AKOS024614048
• N1-((3-(mesitylsulfonyl)oxazolidin-2-yl)methyl)-N2-phenethyloxalamide
• Ethanediamide, N1-(2-phenylethyl)-N2-[[3-[(2,4,6-trimethylphenyl)sulfonyl]-2-oxazolidinyl]methyl]-
• N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

• Inchi： 1S/C23H29N3O5S/c1-16-13-17(2)21(18(3)14-16)32(29,30)26-11-12-31-20(26)15-25-23(28)22(27)24-10-9-19-7-5-4-6-8-19/h4-8,13-14,20H,9-12,15H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key： ZZSODZZMYZUMLQ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N1CCOC1CNC(C(NCCC1C=CC=CC=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 459.18279221g/mol
• Monoisotopic Mass: 459.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• pka: 12.14±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

Comprehensive Analysis of N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 868982-92-7)

The compound N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide, identified by its CAS No. 868982-92-7, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a 2,4,6-trimethylbenzenesulfonyl group and an oxazolidin-2-ylmethyl moiety, makes it a promising candidate for various applications, including drug development and biochemical studies. This article delves into the properties, potential uses, and current research trends surrounding this compound, while addressing common queries and industry trends.

One of the key features of N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide is its unique structural framework, which combines a phenylethyl group with a sulfonamide linkage. This combination is often explored in the context of enzyme inhibition and receptor modulation, making the compound a subject of interest for researchers investigating novel therapeutic agents. The presence of the trimethylbenzenesulfonyl group further enhances its stability and bioavailability, which are critical factors in drug design.

In recent years, the pharmaceutical industry has seen a surge in demand for compounds with oxazolidinone derivatives, owing to their broad-spectrum biological activities. The oxazolidin-2-ylmethyl segment in CAS No. 868982-92-7 aligns with this trend, as it is known to exhibit antimicrobial and anti-inflammatory properties. Researchers are particularly intrigued by its potential to address antibiotic resistance, a pressing global health concern. This has led to increased searches for "oxazolidinone-based antibiotics" and "sulfonamide derivatives in drug discovery," reflecting the growing interest in such compounds.

Another area where N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide shows promise is in the development of targeted therapies. Its ability to interact with specific biological pathways makes it a valuable tool for studying diseases like cancer and neurodegenerative disorders. Online searches for "small molecule inhibitors" and "sulfonamide-based therapeutics" often highlight the relevance of such compounds in modern medicine. The compound's CAS No. 868982-92-7 is frequently cited in academic papers and patent filings, underscoring its potential.

From a synthetic chemistry perspective, the preparation of N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide involves multi-step reactions that emphasize the importance of sulfonylation and amide coupling techniques. These methods are widely discussed in forums and research communities, with queries like "how to synthesize sulfonamide derivatives" and "best practices for amide bond formation" being common among chemists. The compound's synthesis not only showcases advanced organic chemistry but also serves as a case study for optimizing yield and purity.

In conclusion, N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 868982-92-7) represents a fascinating intersection of chemistry and biology. Its structural complexity, coupled with its potential applications in drug development, makes it a compound worth watching. As research continues to unfold, it is likely to remain a topic of interest for scientists and industry professionals alike, driving further exploration and innovation in the field.